Cas no 2755722-76-8 (2-Fluoro-1-iodo-3-(methoxymethoxy)-4-(trifluoromethyl)benzene)

• Product Name: 2-Fluoro-1-iodo-3-(methoxymethoxy)-4-(trifluoromethyl)benzene
• CAS No: 2755722-76-8
• MF: C₉H₇F₄IO₂
• MW: 350.05
• CID: 5081047
• Update Time: 2025-05-23

2-Fluoro-1-iodo-3-(methoxymethoxy)-4-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-1-iodo-3-(methoxymethoxy)-4-(trifluoromethyl)benzene

• Inchi： 1S/C9H7F4IO2/c1-15-4-16-8-5(9(11,12)13)2-3-6(14)7(8)10/h2-3H,4H2,1H3
• InChI Key： AMVRZHLIVQSCTN-UHFFFAOYSA-N
• SMILES： C1(=C(F)C(OCOC)=C(C=C1)C(F)(F)F)I

Additional information on 2-Fluoro-1-iodo-3-(methoxymethoxy)-4-(trifluoromethyl)benzene

Research Brief on 2-Fluoro-1-iodo-3-(methoxymethoxy)-4-(trifluoromethyl)benzene (CAS: 2755722-76-8)

The compound 2-Fluoro-1-iodo-3-(methoxymethoxy)-4-(trifluoromethyl)benzene (CAS: 2755722-76-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This halogenated benzene derivative, characterized by its unique trifluoromethyl and methoxymethoxy functional groups, serves as a versatile intermediate in the synthesis of complex molecules, particularly in drug discovery and development. Recent studies have explored its potential applications in medicinal chemistry, focusing on its role as a building block for bioactive compounds.

One of the key areas of research involving this compound is its utility in cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings, which are pivotal in constructing biaryl and aryl-alkyne scaffolds. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the synthesis of novel kinase inhibitors, where the iodine moiety facilitated efficient palladium-catalyzed couplings. The presence of the trifluoromethyl group was noted to enhance the metabolic stability of the resulting compounds, a critical factor in drug design.

Further investigations have highlighted the compound's role in the development of PET (positron emission tomography) radiotracers. Researchers at the University of California, San Francisco, utilized 2-Fluoro-1-iodo-3-(methoxymethoxy)-4-(trifluoromethyl)benzene as a precursor for fluorine-18 labeled compounds, leveraging its fluoro and iodo substituents for isotopic exchange reactions. This application underscores its importance in diagnostic imaging, particularly for oncology and neurology research.

In addition to its synthetic utility, recent computational studies have examined the electronic and steric properties of this compound. Density functional theory (DFT) calculations revealed that the methoxymethoxy group significantly influences the compound's reactivity by modulating electron density at the benzene ring. These insights are instrumental in optimizing reaction conditions for its use in multi-step syntheses.

Despite its promising applications, challenges remain in scaling up its production and ensuring reproducibility in diverse synthetic routes. A 2024 review in Organic Process Research & Development emphasized the need for standardized protocols to address these issues, particularly for industrial-scale pharmaceutical manufacturing. Future research directions may focus on greener synthetic approaches and expanding its utility in fragment-based drug discovery.

In conclusion, 2-Fluoro-1-iodo-3-(methoxymethoxy)-4-(trifluoromethyl)benzene (CAS: 2755722-76-8) represents a valuable tool in modern chemical biology, with applications spanning drug discovery, diagnostic imaging, and materials science. Ongoing research continues to uncover its potential, making it a compound of enduring interest in the pharmaceutical and biotechnology sectors.